Cas no 1427372-54-0 (8-Chloroimidazo[1,2-a]pyridin-3-amine)

• Product Name: 8-Chloroimidazo[1,2-a]pyridin-3-amine
• CAS No: 1427372-54-0
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD22077484
• CID: 4603884
• Update Time: 2025-10-31

8-Chloroimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-Chloroimidazo[1,2-a]pyridin-3-amine
• 3-Amino-8-chloroimidazo[1,2-a]pyridine
• CHC37254
• SY039872

• MDL： MFCD22077484
• Inchi： 1S/C7H6ClN3/c8-5-2-1-3-11-6(9)4-10-7(5)11/h1-4H,9H2
• InChI Key： PFBAZGQVTNUMNV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN2C(=CN=C21)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 2
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Chloroimidazo[1,2-a]pyridin-3-amine

Professional Introduction to 8-Chloroimidazo[1,2-a]pyridin-3-amine (CAS No. 1427372-54-0)

8-Chloroimidazo[1,2-a]pyridin-3-amine, with the chemical identifier CAS No. 1427372-54-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazopyridine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of both chloro and amine functional groups in its molecular structure makes it a versatile scaffold for further chemical modifications and drug design.

The imidazopyridine core of 8-Chloroimidazo[1,2-a]pyridin-3-amine is a fused ring system consisting of an imidazole ring connected to a pyridine ring. This particular arrangement facilitates interactions with various biological targets, including enzymes and receptors, making it a valuable building block for medicinal chemistry. The chloro substituent at the 8-position enhances the electrophilicity of the molecule, allowing for nucleophilic substitution reactions that can be exploited in synthesizing more complex derivatives.

The amine group at the 3-position provides a site for further functionalization, enabling the attachment of pharmacophores that can modulate biological activity. This dual functionality makes 8-Chloroimidazo[1,2-a]pyridin-3-amine a promising candidate for developing novel therapeutic agents. Recent studies have highlighted its potential in inhibiting certain kinases and other enzymes involved in cancer progression, as well as its antimicrobial properties.

In recent years, there has been growing interest in exploring the pharmacological properties of imidazopyridine derivatives. The< strong>8-Chloroimidazo[1,2-a]pyridin-3-amine scaffold has been investigated for its ability to interact with protein targets that are implicated in various diseases. For instance, research has demonstrated its potential as an inhibitor of Janus kinases (JAKs), which play a crucial role in inflammatory responses and hematopoiesis. By targeting these kinases, 8-Chloroimidazo[1,2-a]pyridin-3-amine derivatives may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the< strong>8-Chloroimidazo[1,2-a]pyridin-3-amine structure has been explored for its antimicrobial activity. Studies have shown that certain derivatives exhibit potent effects against Gram-positive bacteria and fungi by interfering with essential cellular processes. This makes it a promising candidate for developing new antibiotics or antifungal agents to combat drug-resistant pathogens.

The synthesis of< strong>8-Chloroimidazo[1,2-a]pyridin-3-amine involves multi-step organic reactions that typically begin with readily available precursors. The key steps include cyclization reactions to form the imidazopyridine core, followed by chlorination and amination to introduce the respective functional groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity in these processes.

The pharmacokinetic properties of< strong>8-Chloroimidazo[1,2-a]pyridin-3-amine are also subjects of interest in drug development. Researchers are evaluating its solubility, stability, and metabolic pathways to optimize its bioavailability and reduce potential side effects. Preclinical studies have begun to assess its toxicity profile and pharmacokinetic behavior in animal models, providing valuable insights into its safety and efficacy before human trials can commence.

In conclusion, 8-Chloroimidazo[1,2-a]pyridin-3-amine (CAS No. 1427372-54-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its imidazopyridine core combined with chloro and amine substituents offers a versatile platform for drug discovery. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is poised to play a crucial role in the development of next-generation medications targeting various diseases.